S-[2-[acetyl(cyano)amino]ethyl] ethanethioate

• CAS RN: 144867-14-1
• Molecular Formula: C7H10N2O2S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: S-[2-[acetyl(cyano)amino]ethyl] ethanethioate
• InChI: InChI=1S/C7H10N2O2S/c1-6(10)9(5-8)3-4-12-7(2)11/h3-4H2,1-2H3
• InChI Key: RWSZAWLRIWCWEJ-UHFFFAOYSA-N
• SMILES: CC(=O)N(CCSC(=O)C)C#N
• synonyms: Ethanethioic acid, S-[2-(acetylcyanoamino)ethyl] ester

Description

S-[2-[acetyl(cyano)amino]ethyl] ethanethioate, commonly known as Acetoxime or ACE, is a chemical compound with the molecular formula C6H10N2O2S. It is a colorless, crystalline solid that is soluble in water and has a melting point of 88-89°C. Acetoxime has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism Of Action

The mechanism of action of Acetoxime is not fully understood. However, it is believed to act by inhibiting the production of prostaglandins, which are responsible for inflammation and pain.

Biochemical And Physiological Effects

Acetoxime has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages And Limitations For Lab Experiments

One of the major advantages of Acetoxime is its ease of synthesis. It can be synthesized using simple and readily available reagents, making it a cost-effective option for laboratory experiments.
However, Acetoxime has certain limitations as well. It is relatively unstable and can decompose over time, making it difficult to store for prolonged periods. Additionally, it can react with certain compounds, such as aldehydes and ketones, leading to the formation of unwanted byproducts.

Future Directions

There are several potential future directions for the use of Acetoxime in scientific research. One of the major areas of interest is in the development of new drugs for the treatment of inflammatory diseases. Acetoxime has been found to exhibit anti-inflammatory properties, making it a potential candidate for the development of new drugs that can target inflammation and pain.
Another potential area of interest is in the field of organic synthesis. Acetoxime has been used as a reagent for the synthesis of various organic compounds, and there is potential for its use in the development of new synthetic methods and strategies.
In conclusion, Acetoxime is a unique and versatile chemical compound that has potential applications in various fields. Its ease of synthesis and potential therapeutic properties make it a promising candidate for further research and development.

Synthesis Methods

Acetoxime can be synthesized by reacting acetic anhydride with hydroxylamine hydrochloride, followed by the reaction of the resulting acetyl hydroxylamine with ethanethiol. The chemical reaction can be represented as follows:
CH3CO2O + NH2OH.HCl → CH3C(O)ONHOH + HCl
CH3C(O)ONHOH + C2H5SH → CH3C(O)NHC2H4SH + H2O

Scientific Research Applications

Acetoxime has been widely used in scientific research due to its potential applications in various fields. One of the major applications of Acetoxime is in the field of organic synthesis. It has been used as a reagent for the synthesis of various organic compounds, including oximes, hydrazones, and azines.
Acetoxime has also been used in the field of pharmacology. It has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of various diseases.